Cas no 142259-82-3 (Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester)

• Product Name: Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester
• CAS No: 142259-82-3
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 1311101
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[(4-aminophenyl)methyl]-, methyl ester

• Inchi： 1S/C21H27NO2/c1-24-21(23)7-5-3-2-4-6-17-8-10-18(11-9-17)16-19-12-14-20(22)15-13-19/h8-15H,2-7,16,22H2,1H3
• InChI Key： FQYQIGDMSOYSAF-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(OC)=O)=CC=C(CC2=CC=C(N)C=C2)C=C1

Computed Properties

• Exact Mass: 325.20431

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 471.9±33.0 °C(Predicted)
• PSA: 52.32
• pka: 4.82±0.25(Predicted)